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Compound of Interest

Compound Name: Butyl 6-chlorohexanoate

Cat. No.: B15176339

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical
properties of Butyl 6-chlorohexanoate. Due to the limited availability of experimental data for
this specific compound, this document also includes data for the closely related compound,
Butyl hexanoate, to provide a comparative reference. Furthermore, standardized experimental
protocols for determining key physical properties are outlined to assist researchers in their own
characterization efforts.

Core Physical Properties

The physical characteristics of Butyl 6-chlorohexanoate are crucial for its application in
research and drug development, influencing factors such as reaction kinetics, formulation, and
bioavailability. While experimental data for Butyl 6-chlorohexanoate is not readily available in
published literature, we can infer some properties from its chemical structure and data from
analogous compounds.

Data Presentation

The following table summarizes the available physical property data for Butyl 6-
chlorohexanoate and the experimentally determined values for the related compound, Butyl
hexanoate.
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Physical Property

Butyl 6-chlorohexanoate
(Predicted/Calculated)

Butyl hexanoate
(Experimental)

Molecular Formula C10H19ClO2 C10H2002

Molecular Weight 206.71 g/mol 172.26 g/mol [1]

Boiling Point No data available 208 °C at 760 mmHg][1]
Melting Point No data available -68.4 °C[1]

Density No data available 0.8623 g/cm3[1]

Refractive Index

No data available

1.414 - 1.417[1]

Solubility in Water

Predicted to be low

Very slightly soluble

XlogP

3.0 (Predicted)[2]

3.3 (Predicted)[1]

Experimental Protocols

For researchers seeking to determine the physical properties of Butyl 6-chlorohexanoate

experimentally, the following standard protocols are provided.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

o Apparatus Setup: Assemble a distillation apparatus. The flask should contain the liquid

sample (Butyl 6-chlorohexanoate) and a few boiling chips to ensure smooth boiling. The

thermometer bulb should be positioned so that the top of the bulb is level with the bottom of

the side-arm of the distillation flask.

e Heating: Gently heat the distillation flask.

o Observation: Record the temperature at which the liquid boils and a steady stream of

distillate is collected. This constant temperature is the boiling point.
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e Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
needed.

Determination of Density

Density is the mass per unit volume of a substance.
Methodology:

e Mass of Pycnometer: Accurately weigh a clean, dry pycnometer (a small glass flask for
measuring density).

e Mass of Pycnometer with Sample: Fill the pycnometer with Butyl 6-chlorohexanoate,
ensuring no air bubbles are present, and weigh it again.

« Volume of Pycnometer: Determine the volume of the pycnometer by filling it with a liquid of
known density (e.qg., distilled water) and weighing it.

e Calculation: Calculate the density of the sample using the formula: Density = (Mass of
sample) / (Volume of sample)

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Methodology:
o Apparatus: Use a calibrated refractometer.

o Sample Application: Place a few drops of Butyl 6-chlorohexanoate onto the prism of the
refractometer.

o Measurement: Close the prism and allow the temperature to stabilize. Look through the
eyepiece and adjust the controls until the dividing line between the light and dark fields is
sharp and centered.
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e Reading: Read the refractive index value from the scale. Record the temperature at which
the measurement was taken, as the refractive index is temperature-dependent.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of an
ester like Butyl 6-chlorohexanoate, a common preliminary step before characterizing its
physical properties.
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Caption: Workflow for Ester Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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